2,3-dichloro-N-(2-fluorophenyl)-4-methoxybenzenesulfonamide
Overview
Description
2,3-dichloro-N-(2-fluorophenyl)-4-methoxybenzenesulfonamide, also known as DCFMSA, is a sulfonamide derivative that has been widely studied for its potential application in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Mechanism of Action
2,3-dichloro-N-(2-fluorophenyl)-4-methoxybenzenesulfonamide exerts its inhibitory effect on CA IX by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is necessary for the survival of cancer cells. By inhibiting the activity of CA IX, this compound effectively starves cancer cells of the bicarbonate they need to survive, leading to tumor growth inhibition.
Biochemical and Physiological Effects
In addition to its anticancer properties, this compound has been found to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the activity of other carbonic anhydrase isoforms, such as CA XII and CA XIV, which are involved in a variety of biological processes. This compound has also been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2,3-dichloro-N-(2-fluorophenyl)-4-methoxybenzenesulfonamide has several advantages as a tool for scientific research. This compound is highly selective for CA IX, making it a valuable tool for studying the role of this enzyme in cancer biology. This compound is also easy to synthesize and purify, making it readily accessible for laboratory experiments. However, there are also some limitations to the use of this compound in research. This compound has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent. Additionally, this compound may not be suitable for use in all experimental systems, as its effects may be influenced by factors such as pH and temperature.
Future Directions
There are several potential future directions for research on 2,3-dichloro-N-(2-fluorophenyl)-4-methoxybenzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of CA IX, which may have improved efficacy as anticancer agents. Another potential direction is the investigation of the effects of this compound on other biological processes, such as inflammation and angiogenesis. Finally, the development of new methods for delivering this compound to tumors may improve its effectiveness as a therapeutic agent.
Conclusion
This compound is a sulfonamide derivative that has been extensively studied for its potential application in scientific research. This compound exhibits a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. While there are some limitations to the use of this compound in research, this compound has several advantages as a tool for studying the role of CA IX in cancer biology. Future research on this compound may lead to the development of more effective anticancer agents and the discovery of new therapeutic targets.
Scientific Research Applications
2,3-dichloro-N-(2-fluorophenyl)-4-methoxybenzenesulfonamide has been extensively studied for its potential application in scientific research. This compound has been found to inhibit the activity of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in a number of cancers. Inhibition of CA IX has been shown to reduce tumor growth and metastasis, making this compound a promising candidate for the development of anticancer drugs.
Properties
IUPAC Name |
2,3-dichloro-N-(2-fluorophenyl)-4-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2FNO3S/c1-20-10-6-7-11(13(15)12(10)14)21(18,19)17-9-5-3-2-4-8(9)16/h2-7,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLCGGKUFTIGWIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC=CC=C2F)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~1~-(4-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide](/img/structure/B3534873.png)
![4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}-N-(2-phenylethyl)benzamide](/img/structure/B3534896.png)
![3-(2-furylmethyl)-5-[4-(methylthio)benzylidene]-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B3534901.png)
![N~2~-(3-chlorophenyl)-N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(4-pyridinylmethyl)glycinamide](/img/structure/B3534935.png)
![6-(5-chloro-2-ethoxybenzylidene)-5-imino-2-(2-thienyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B3534939.png)
![N-{4-[4-(1-pyrrolidinylsulfonyl)phenyl]-1,3-thiazol-2-yl}-2-thiophenecarboxamide](/img/structure/B3534945.png)
![8,8'-[1,3-phenylenebis(oxy)]bis(1,3-dimethyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione)](/img/structure/B3534957.png)
![N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~2~-phenyl-N~1~-[2-(trifluoromethyl)phenyl]glycinamide](/img/structure/B3534983.png)
![5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-(3-chlorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B3534991.png)
![N-[5-(1H-indol-3-ylmethyl)-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide](/img/structure/B3534996.png)
